N-((2-(furan-2-yl)-4-methylthiazol-5-yl)methyl)-2-phenylthiazole-4-carboxamide
Overview
Description
Synthesis Analysis
The synthesis of similar compounds often involves reactions such as the Suzuki–Miyaura coupling , which is a popular method for forming carbon-carbon bonds. Additionally, furan rings can be incorporated into compounds using methods such as microwave-assisted synthesis .
Molecular Structure Analysis
The molecular structure of similar compounds has been analyzed using various spectroscopic techniques, including FT-IR, FT-Raman, UV–vis, and NMR . These techniques can provide detailed information about the compound’s structure and the nature of its chemical bonds.
Chemical Reactions Analysis
The chemical reactions involving similar compounds have been studied extensively . For example, furan derivatives can undergo a variety of reactions, including oxidation, hydrogenation, and decarboxylation .
Physical And Chemical Properties Analysis
The physical and chemical properties of similar compounds have been analyzed using a variety of methods . These methods can provide information about properties such as the compound’s stability, solubility, and reactivity.
Scientific Research Applications
Antibacterial Activity
Furan derivatives, including the compound , have been found to have significant antibacterial activity . They have been used in the development of new drugs to combat microbial resistance . Furan-containing compounds exhibit a wide range of advantageous biological and pharmacological characteristics, and as a result, they have been employed as medicines in a number of distinct disease areas .
Antifungal Activity
Furan derivatives are also known for their antifungal properties . They can be used to treat infections caused by fungi, providing a potential avenue for the development of new antifungal drugs .
Antiviral Activity
Furan derivatives have been found to have antiviral properties . This makes them potential candidates for the development of new antiviral drugs .
Anti-inflammatory Activity
Furan derivatives have been found to have anti-inflammatory properties . They can be used in the treatment of conditions caused by inflammation .
Antidepressant and Anti-anxiolytic Activity
Furan derivatives have been found to have antidepressant and anti-anxiolytic properties . This suggests that they could be used in the treatment of mental health conditions such as depression and anxiety .
Anti-parkinsonian and Anti-glaucoma Activity
Furan derivatives have been found to have anti-parkinsonian and anti-glaucoma properties . This suggests that they could be used in the treatment of Parkinson’s disease and glaucoma .
Antihypertensive Activity
Furan derivatives have been found to have antihypertensive properties . This suggests that they could be used in the treatment of high blood pressure .
Anticancer Activity
Furan derivatives have been found to have anticancer properties . This suggests that they could be used in the treatment of various types of cancer .
Future Directions
properties
IUPAC Name |
N-[[2-(furan-2-yl)-4-methyl-1,3-thiazol-5-yl]methyl]-2-phenyl-1,3-thiazole-4-carboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H15N3O2S2/c1-12-16(26-19(21-12)15-8-5-9-24-15)10-20-17(23)14-11-25-18(22-14)13-6-3-2-4-7-13/h2-9,11H,10H2,1H3,(H,20,23) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GPGDXJPGMGCCBG-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(SC(=N1)C2=CC=CO2)CNC(=O)C3=CSC(=N3)C4=CC=CC=C4 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H15N3O2S2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
381.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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